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Anticoagulant Performance Comparison

Anticoagulant
Clinical
Context

Filter
Lifespan
(hours)

Bleeding Event
Incidence

Common
Adverse Events

Source
(Patient
Group)

Nafamostat
Mesylate (NM)

Plasma

Exchange
(PE)

Initial

TMP: 16.0
mmHg;

Max TMP:
43.0

mmHg

No significant

difference from
RCA;

significantly
lower than SHA

Fewer metabolic
disturbances
than RCA [1]

Children at

high
bleeding

risk [1]

Continuous

Renal
Replacement

Therapy
(CRRT)

43.0

[40.5,
48.0]

5.9% --- Children

with Acute
Liver

Failure [2]

CRRT --- Smaller drop in
Hb; fewer

transfusions vs.
no

Agranulocytosis,
hyperkalemia

(monitoring
required) [3]

Critically ill
adults with

bleeding
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Anticoagulant
Clinical
Context

Filter
Lifespan
(hours)

Bleeding Event
Incidence

Common
Adverse Events

Source
(Patient
Group)

anticoagulation

[3]

tendencies

[3]

Regional Citrate
Anticoagulation
(RCA)

Plasma

Exchange
(PE)

Initial

TMP: 17.0
mmHg;

Max TMP:
46.0

mmHg

No significant

difference from
NM

Higher rates of
metabolic
alkalosis and
hypocalcemia
than NM [1]

Children at

high
bleeding

risk [1]

CRRT 43.0

[39.0,
49.0]

6.7% Metabolic

alkalosis,
hypocalcemia [2]

Children

with Acute
Liver

Failure [2]

Systemic
Heparin
Anticoagulation
(SHA)

CRRT 37.0

[34.0,
42.0]

36.8% --- Children

with Acute
Liver

Failure [2]

Key Experimental Protocols

The data in the table above is derived from rigorous clinical studies. Here are the methodologies used in

those key experiments:

Study on Plasma Exchange in Children [1]: This was a retrospective study of 66 children at high
bleeding risk. The NM group received an initial infusion of 0.25 mg/kg/h, with the dose adjusted to

maintain a post-filter Activated Clotting Time (ACT) of 180-250 seconds. The RCA group received a
4% sodium citrate solution. Filter performance was assessed by measuring Transmembrane

Pressure (TMP), and patients were monitored for adverse reactions like metabolic disorders.
Study on CRRT in Pediatric Acute Liver Failure [2]: This retrospective analysis included 51

children. The NM group received a priming dose in the circuit and a maintenance dose of 0.1–0.5
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mg/(kg•h), targeting an ACT of 150-250 seconds. The primary outcomes were filter lifespan and the

incidence of new clinical bleeding episodes.
Study on CRRT in Critically Ill Adults [3]: A large retrospective study of 490 patients with bleeding

tendencies. The NM group was typically administered 10-20 mg/hour via continuous infusion into the
extracorporeal circuit. Safety was evaluated by monitoring hemoglobin levels, transfusion

requirements, and incidents of agranulocytosis and hyperkalemia.

Mechanism of Action: Nafamostat's Multi-Target
Inhibition

Nafamostat mesylate is a synthetic serine protease inhibitor. Its short plasma half-life of approximately 5-8

minutes makes it ideal for regional anticoagulation in extracorporeal circuits [1]. The following diagram

illustrates its multi-target mechanism of action.
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This multi-target action inhibits clot formation within the filter while minimizing systemic anticoagulation,

which is crucial for patients with a high risk of bleeding [1] [4] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s536592?utm_src=pdf-custom-synthesis
https://ijponline.biomedcentral.com/articles/10.1186/s13052-025-01954-4
https://www.frontiersin.org/journals/pediatrics/articles/10.3389/fped.2025.1667760/full
https://www.krcp-ksn.org/journal/view.php?viewtype=pubreader&number=6353
https://www.mdpi.com/2073-4344/14/11/787
https://www.smolecule.com/products/b536592#nafamostat-mesylate-vs-other-serine-protease-inhibitors-anticoagulation
https://www.smolecule.com/products/b536592#nafamostat-mesylate-vs-other-serine-protease-inhibitors-anticoagulation
https://www.smolecule.com/products/b536592#nafamostat-mesylate-vs-other-serine-protease-inhibitors-anticoagulation
https://www.smolecule.com/products/b536592#nafamostat-mesylate-vs-other-serine-protease-inhibitors-anticoagulation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s536592?utm_src=pdf-bulk
https://www.smolecule.com/products/s536592?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s536592?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

